Cas no 823797-36-0 (3(2H)-Isoxazolone,5-(3-chloropropyl)-)

3(2H)-Isoxazolone,5-(3-chloropropyl)- structure
823797-36-0 structure
Product Name:3(2H)-Isoxazolone,5-(3-chloropropyl)-
CAS No:823797-36-0
MF:C6H8ClNO2
MW:161.586220741272
CID:715848
PubChem ID:45099209
Update Time:2025-04-19

3(2H)-Isoxazolone,5-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone,5-(3-chloropropyl)-
    • 3(2H)-Isoxazolone,5-(3-chloropropyl)-(9CI)
    • 823797-36-0
    • AKOS006374897
    • 5-(3-Chloropropyl)isoxazol-3(2H)-one
    • SCHEMBL8305390
    • Inchi: 1S/C6H8ClNO2/c7-3-1-2-5-4-6(9)8-10-5/h4H,1-3H2,(H,8,9)
    • InChI Key: AQFOJTASHNDMBV-UHFFFAOYSA-N
    • SMILES: ClCCCC1=CC(NO1)=O

Computed Properties

  • Exact Mass: 161.024
  • Monoisotopic Mass: 161.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 0.9
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